Cas no 53720-98-2 (2(1H)-Quinazolinethione, 1-(cyclopropylmethyl)-6-nitro-4-phenyl-)

• Product Name: 2(1H)-Quinazolinethione, 1-(cyclopropylmethyl)-6-nitro-4-phenyl-
• CAS No: 53720-98-2
• MF: C₁₈H₁₅N₃O₂S
• MW: 337.395602464676
• CID: 1583645
• Update Time: 2024-08-29

2(1H)-Quinazolinethione, 1-(cyclopropylmethyl)-6-nitro-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinazolinethione, 1-(cyclopropylmethyl)-6-nitro-4-phenyl-

• Inchi： 1S/C18H15N3O2S/c22-21(23)14-8-9-16-15(10-14)17(13-4-2-1-3-5-13)19-18(24)20(16)11-12-6-7-12/h1-5,8-10,12H,6-7,11H2
• InChI Key： XEJLBLAGEGQOLY-UHFFFAOYSA-N
• SMILES： N1(CC2CC2)C2=C(C=C([N+]([O-])=O)C=C2)C(C2=CC=CC=C2)=NC1=S

Computed Properties

• Exact Mass: 337.08865

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 514.5±52.0 °C(Predicted)
• PSA: 58.74
• pka: -2.27±0.20(Predicted)